Cas no 3118-97-6 (Sudan II)

• Product Name: Sudan II
• CAS No: 3118-97-6
• MF: C₁₈H₁₆N₂O
• MW: 276.332444190979
• MDL: MFCD00003896
• CID: 84624
• PubChem ID: 24851931
• Update Time: 2026-05-14

Sudan II Chemical and Physical Properties

Names and Identifiers

• Sudan II
• 1-(2,4-Dimethylphenylazo)-2-naphthol
• C.I. 12140
• Solvent Orange 7
• sudan ii (C.I. 12140)
• 1-(2,4-XYLIDYLAZO)-2-NAPHTHOL
• 1-[2,4-XYLYLAZO]-2-NAPHTHOL
• FAT PONCEAU
• CI 12140
• CI NO 12140
• CALCO OIL SCARLET BL
• CALCO OIL SCARLET ZBL
• Sudan?Ⅱ
• SUDAN II, FOR MICROSCOPICAL STAINING (C.I. 12140)
• SudanII,pure25GR
• 1-(2',4'-dimethylbenzeneazo)-2-naphthol
• 1-(2,4-Dimethyl-phenylazo)-[2]naphthol
• 1-(2,4-Xylylazo)-2-naphthol,Solvent Orange 7
• 1-[(2,4-dimethylphenyl)azo]-2-naphthalenol
• 2,4-dimethyl-1-phenylazo-2-naphthol
• AKA505
• Biological stain
• FAT RED
• m-Xylol-(4 azo 1)-naphthol-(2)
• Red B
• redno.5
• Rot B
• SUDAN
• SUDAN 2
• Sudan II, pure
• Oil Red XO
• Solvent Orange 7

• MDL： MFCD00003896
• Inchi： InChI=1S/C18H16N2O/c1-12-7-9-16(13(2)11-12)19-20-18-15-6-4-3-5-14(15)8-10-17(18)21/h3-11,19H,1-2H3/b20-18-
• InChI Key： JBTHDAVBDKKSRW-FMQUCBEESA-N
• SMILES： CC1=CC(=C(C=C1)N/N=C\2/C3=CC=CC=C3C=CC2=O)C

Computed Properties

• Exact Mass: 276.12600
• Monoisotopic Mass: 276.126263138 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 41.5
• Molecular Weight: 276.3

Experimental Properties

• Color/Form: Not available
• Density: 1.1318 (rough estimate)
• Melting Point: 158.0 to 161.0 deg-C
• Boiling Point: 419.24°C (rough estimate)
• Flash Point: 213.6 °C
• Refractive Index: 1.5800 (estimate)
• Solubility: Insoluble in water; sol in ethanol, acetone and benzene
• PSA: 44.95000
• LogP: 5.57760
• Color index: 12140
• Solubility: Not available

Sudan II Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S36/37-S45
• RTECS：QL5850000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R40
• Safety Term：S36/37;S45
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes